Cas no 10480-39-4 (1,2,4-Oxadiazol-5(4H)-one, 4-(1-methylethyl)-3-phenyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 4-(1-methylethyl)-3-phenyl-
• CAS No: 10480-39-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1145818
• Update Time: 2024-07-26

1,2,4-Oxadiazol-5(4H)-one, 4-(1-methylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 4-(1-methylethyl)-3-phenyl-

• Inchi： 1S/C11H12N2O2/c1-8(2)13-10(12-15-11(13)14)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： SMPIEOXCELGAKA-UHFFFAOYSA-N
• SMILES： O1C(=O)N(C(C)C)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 204.08996

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 268.2±23.0 °C(Predicted)
• PSA: 41.9
• pka: -2.50±0.20(Predicted)